N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO4S/c1-23-14-5-2-4-12-10-15(24-17(12)14)18(21)20-11-19(22,13-7-8-13)16-6-3-9-25-16/h2-6,9-10,13,22H,7-8,11H2,1H3,(H,20,21)
• InChI Key: OBMVNXXAMNPGIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3CC3)(C4=CC=CS4)O
• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol

Description

N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H19NO4S and its molecular weight is 357.42. The purity is usually 95%.
BenchChem offers high-quality N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Applications

Research has demonstrated the synthesis of compounds with significant antimicrobial and antioxidant properties. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates were synthesized, showing excellent antibacterial and antifungal activity, along with remarkable antioxidant potential (Raghavendra et al., 2016).

Anticancer Agents

Novel derivatives of benzofuran, such as (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl) benzo[1,2-b:5,4-b']difuran-2-carboxamide, have been developed with significant anti-inflammatory and analgesic properties, showing high potential as anticancer agents (Abu‐Hashem et al., 2020). These compounds demonstrated remarkable COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity, potentially offering new avenues for cancer treatment.

Synthesis of Heterocyclic Compounds

The research also extends to the synthesis of heterocyclic compounds with potential pharmacological applications. For instance, the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their conversion to pyrazolo[1,5-a]pyrimidine derivatives showcased a methodology for creating compounds with in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential in cancer research (Hassan et al., 2014).

Neuropharmacological Applications

There has been development in neuropharmacological agents as well, such as the synthesis of fluorinated derivatives of WAY 100635 for exploring serotonin receptors, which could significantly impact studies related to neurological disorders and treatments (Lang et al., 1999).